4-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}-1,3-benzenediol

• IUPAC Name: 4-[2-(2-ethylanilino)-1,3-thiazol-4-yl]benzene-1,3-diol
• InChI: InChI=1S/C17H16N2O2S/c1-2-11-5-3-4-6-14(11)18-17-19-15(10-22-17)13-8-7-12(20)9-16(13)21/h3-10,20-21H,2H2,1H3,(H,18,19)
• InChI Key: CYCQJXSZHORLKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=NC(=CS2)C3=C(C=C(C=C3)O)O
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

4-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}-1,3-benzenediol is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is commonly referred to as ETTB, and it belongs to the family of thiazole-containing compounds. ETTB has been found to possess various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. In

Mechanism of Action

The mechanism of action of ETTB is not well understood. However, it is believed that ETTB binds to metal ions through its thiazole moiety, forming a coordination complex with the metal ion. This complex then emits fluorescence upon excitation, allowing for the detection and quantification of the metal ion.
Biochemical and Physiological Effects:
ETTB has been found to possess various biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which may be attributed to its ability to chelate metal ions. ETTB has also been found to possess anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETTB is its ability to selectively bind to metal ions, making it a valuable tool for the detection and quantification of metal ions in biological samples. However, ETTB also has certain limitations for lab experiments. For instance, ETTB has poor solubility in water, which may limit its use in aqueous systems. Additionally, ETTB may exhibit cytotoxicity at high concentrations, which may limit its use in cell-based assays.

Future Directions

There are several future directions for research on ETTB. One potential direction is the development of ETTB-based fluorescent probes for the detection of metal ions in vivo. Another potential direction is the investigation of the anti-inflammatory activity of ETTB and its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to elucidate the mechanism of action of ETTB and its interactions with metal ions.
Conclusion:
In conclusion, ETTB is a promising compound with various scientific research applications. Its ability to selectively bind to metal ions makes it a valuable tool for the detection and quantification of metal ions in biological samples. However, further research is needed to fully understand the mechanism of action of ETTB and its potential applications in scientific research.

Synthesis Methods

The synthesis of ETTB involves a multi-step reaction process that begins with the reaction of 2-ethylphenylamine with carbon disulfide to form 2-ethylphenylisothiourea. This compound is then reacted with 2,4-dihydroxybenzaldehyde to form the intermediate product, which is subsequently reacted with thiosemicarbazide to produce ETTB.

Scientific Research Applications

ETTB has been found to possess various scientific research applications. One of the most promising applications of ETTB is its use as a fluorescent probe for the detection of metal ions. ETTB has been found to selectively bind to metal ions such as copper, iron, and zinc, emitting fluorescence upon binding. This property of ETTB makes it a valuable tool for the detection and quantification of metal ions in biological samples.